Cas no 223599-67-5 (5,8,14-Trioxa-2,11-diazahexadecanedioic acid, 12-oxo-,1-(1,1-dimethylethyl) ester)

• Product Name: 5,8,14-Trioxa-2,11-diazahexadecanedioic acid, 12-oxo-,1-(1,1-dimethylethyl) ester
• CAS No: 223599-67-5
• MF: C₁₅H₂₈N₂O₈
• MW: 364.391425132751
• CID: 1408357
• PubChem ID: 23545224
• Update Time: 2025-04-20

5,8,14-Trioxa-2,11-diazahexadecanedioic acid, 12-oxo-,1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 5,8,14-Trioxa-2,11-diazahexadecanedioic acid, 12-oxo-,1-(1,1-dimethylethyl) ester
• 14-(tert-butoxycarbonylamino)-5-oxo-3,9,12-trioxa-6-azatetradecan-1-oic acid
• 223599-67-5
• SCHEMBL3486898
• BocNH-PEG2-CH2CH2NHCOCH2OCH2COOH
• GXHBGUKUPHAMAY-UHFFFAOYSA-N

• Inchi： 1S/C15H28N2O8/c1-15(2,3)25-14(21)17-5-7-23-9-8-22-6-4-16-12(18)10-24-11-13(19)20/h4-11H2,1-3H3,(H,16,18)(H,17,21)(H,19,20)
• InChI Key： GXHBGUKUPHAMAY-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCNC(COCC(=O)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 363.17681
• Monoisotopic Mass: 364.18456586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 135.25